Cas no 2701716-17-6 (Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate)

• Product Name: Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate
• CAS No: 2701716-17-6
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6577634
• PubChem ID: 165994610
• Update Time: 2025-06-25

Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate
• EN300-37343076
• 2701716-17-6
• Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate

• Inchi： 1S/C12H17NO4/c1-4-17-12(14)6-8-5-11(16-3)9(13)7-10(8)15-2/h5,7H,4,6,13H2,1-3H3
• InChI Key： GAMBBDHULYUGFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CC(=O)OCC)OC)N

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate

Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate (CAS No. 2701716-17-6): A Comprehensive Overview

Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate, identified by its Chemical Abstracts Service (CAS) number 2701716-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and methoxy functional groups on a phenyl ring suggests diverse chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate consists of an acetic acid ester moiety linked to a phenyl ring substituted with an amino group at the para position and methoxy groups at the ortho positions. This specific arrangement imparts a range of chemical properties that make it particularly useful in synthetic chemistry. The amino group provides a site for further functionalization, while the methoxy groups can participate in various electronic and steric interactions. Such features are often exploited in the design of pharmacophores, which are key structural elements responsible for the biological activity of drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the 2-(4-amino-2,5-dimethoxyphenyl)acetate scaffold. The combination of these functional groups has been shown to influence both the solubility and bioavailability of derived molecules, making them attractive candidates for further development. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity in models of neurological disorders and inflammation. These findings have spurred further investigation into the synthesis and characterization of new analogs.

The synthesis of Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate acetic acid derivatives and aromatic precursors bearing amino and methoxy substituents. Advances in catalytic methods have also enabled more efficient and environmentally friendly approaches to constructing this core structure. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the phenyl ring with high precision.

One notable aspect of Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate is its versatility as a building block for more complex drug candidates. Researchers have utilized this compound to synthesize novel molecules with targeted biological activities. In particular, derivatives featuring additional functional groups such as halogens or heterocycles have been explored for their enhanced binding affinity to biological targets. Such modifications can lead to improved pharmacokinetic profiles and reduced side effects compared to parent compounds.

The pharmacological evaluation of Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate and its derivatives has revealed several interesting properties. Preclinical studies indicate that certain analogs exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, some derivatives have shown potential as kinase inhibitors, which are critical targets for treating various cancers and metabolic diseases. These findings underscore the importance of this compound as a starting point for developing new therapeutic agents.

From a computational chemistry perspective, Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate serves as an excellent model system for studying molecular interactions. High-resolution crystal structures have been determined for several related compounds, providing insights into how different substituents influence molecular geometry and electronic properties. These data are invaluable for designing molecular models that predict binding affinities and other biophysical properties with high accuracy. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The future direction of research on Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate is likely to focus on expanding its synthetic utility and exploring new pharmacological applications. Efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability. Simultaneously, researchers are investigating novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, Ethyl 2-(4-amino-2,5-dimethoxyphenyl)acetate (CAS No. 2701716-17-6) represents a promising scaffold for pharmaceutical development. Its unique structural features and versatile reactivity make it an attractive intermediate for synthesizing novel drug candidates with potential applications in treating neurological disorders, inflammation, and other diseases. As research continues to uncover new synthetic methods and pharmacological properties, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.